N-(3-(benzofuran-2-yl)propyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H19NO4/c1-24-18-10-4-7-15-13-19(26-20(15)18)21(23)22-11-5-8-16-12-14-6-2-3-9-17(14)25-16/h2-4,6-7,9-10,12-13H,5,8,11H2,1H3,(H,22,23)
• InChI Key: ZCJNLCYIKAIQGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCCC3=CC4=CC=CC=C4O3
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol

Description

“N-(3-(benzofuran-2-yl)propyl)-7-methoxybenzofuran-2-carboxamide” is a complex organic compound. It contains a benzofuran moiety, which is a heterocyclic compound that is ubiquitous in nature. Benzofuran compounds are found in a wide range of biological and pharmacological applications.

Synthesis Analysis

The synthesis of benzofuran compounds has been a subject of interest for many researchers. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

Benzofuran and its derivatives are widely present as scaffolds in the complex molecules of natural products. The unique structural features of benzofuran make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran compounds have been developed that have solved some of the problems posed in antimicrobial therapy. For example, improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing.

Physical And Chemical Properties Analysis

Benzofuran compounds are versatile and have unique physicochemical properties. They are an important basis for medicinal chemistry.

Scientific Research Applications

Anti-Tumor Activity

. . .

Antibacterial Activity

. .

Anti-Oxidative Activity

. This makes them potential candidates for the development of drugs to combat oxidative stress-related diseases.

Anti-Viral Activity

. .

Synthesis of Novel Heterocycles

. These novel heterocycles have potential applications in various fields of chemistry and medicine.

Potential Natural Drug Lead Compounds

.

Mechanism of Action

Benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. This makes these substances potential natural drug lead compounds.

Safety and Hazards

While specific safety data for “N-(3-(benzofuran-2-yl)propyl)-7-methoxybenzofuran-2-carboxamide” is not available, benzofuran compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide. They are being studied, characterized, and screened for possible biological activities. Future research will likely focus on the discovery of new drugs in the fields of drug invention and development.